Cas no 2171548-16-4 (1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide)

• Product Name: 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide
• CAS No: 2171548-16-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6204033
• PubChem ID: 165874656
• Update Time: 2025-11-01

1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide
• 2171548-16-4
• EN300-1281623

• Inchi： 1S/C11H20N2O2/c1-8(2)10(14)4-3-6-13-7-5-9(13)11(12)15/h8-9H,3-7H2,1-2H3,(H2,12,15)
• InChI Key： GQECYZNKDJWZNE-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CCCC(C(C)C)=O)N

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide (CAS No. 2171548-16-4)

1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide (CAS No. 2171548-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring an azetidine ring and a carboxamide functional group, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in the fields of neurology and metabolic disorders.

The molecular structure of 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide includes a 5-methyl-4-oxohexyl side chain, which contributes to its lipophilicity and bioavailability. These characteristics make it a promising candidate for optimizing drug delivery systems. Recent studies have highlighted its compatibility with enzyme inhibition and receptor modulation, aligning with the growing demand for targeted therapies in precision medicine.

In the context of current trends, CAS No. 2171548-16-4 is frequently discussed in forums focusing on small molecule drug development and structure-activity relationship (SAR) studies. Users often search for terms like "azetidine derivatives in medicine" or "carboxamide applications in pharmaceuticals," reflecting the compound's relevance in cutting-edge research. Its potential to address unmet medical needs, such as neurodegenerative diseases, has also sparked interest among biotech investors.

From a synthetic chemistry perspective, the preparation of 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide involves multi-step organic reactions, including amidation and ring formation techniques. Advanced purification methods like HPLC and column chromatography are typically employed to ensure high purity, a critical factor for preclinical studies. The compound's stability under various pH conditions further enhances its appeal for formulation scientists.

Environmental and safety profiles of CAS No. 2171548-16-4 are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous, proper handling protocols are recommended to maintain integrity during storage and transportation. This aligns with the industry's shift toward green chemistry principles and sustainable lab practices, topics increasingly searched by professionals.

In summary, 1-(5-methyl-4-oxohexyl)azetidine-2-carboxamide represents a versatile scaffold with broad implications for modern therapeutics. Its intersection with trending topics like personalized medicine and AI-driven drug design positions it as a compound of enduring scientific value. Future research may unlock further applications, solidifying its role in advancing human health.